4-[(5Z)-5-(2,6-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid
4-[(5Z)-5-(2,6-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid
Brand Name:
Vulcanchem
CAS No.:
300378-94-3
VCID:
VC0379518
InChI:
InChI=1S/C14H11Cl2NO3S2/c15-9-3-1-4-10(16)8(9)7-11-13(20)17(14(21)22-11)6-2-5-12(18)19/h1,3-4,7H,2,5-6H2,(H,18,19)/b11-7-
SMILES:
C1=CC(=C(C(=C1)Cl)C=C2C(=O)N(C(=S)S2)CCCC(=O)O)Cl
Molecular Formula:
C14H11Cl2NO3S2
Molecular Weight:
376.3g/mol
4-[(5Z)-5-(2,6-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid
CAS No.: 300378-94-3
Main Products
VCID: VC0379518
Molecular Formula: C14H11Cl2NO3S2
Molecular Weight: 376.3g/mol
CAS No. | 300378-94-3 |
---|---|
Product Name | 4-[(5Z)-5-(2,6-Dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid |
Molecular Formula | C14H11Cl2NO3S2 |
Molecular Weight | 376.3g/mol |
IUPAC Name | 4-[(5Z)-5-[(2,6-dichlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid |
Standard InChI | InChI=1S/C14H11Cl2NO3S2/c15-9-3-1-4-10(16)8(9)7-11-13(20)17(14(21)22-11)6-2-5-12(18)19/h1,3-4,7H,2,5-6H2,(H,18,19)/b11-7- |
Standard InChIKey | WDMNGYNXNIPQQD-XFFZJAGNSA-N |
Isomeric SMILES | C1=CC(=C(C(=C1)Cl)/C=C\2/C(=O)N(C(=S)S2)CCCC(=O)O)Cl |
SMILES | C1=CC(=C(C(=C1)Cl)C=C2C(=O)N(C(=S)S2)CCCC(=O)O)Cl |
Canonical SMILES | C1=CC(=C(C(=C1)Cl)C=C2C(=O)N(C(=S)S2)CCCC(=O)O)Cl |
PubChem Compound | 1201201 |
Last Modified | Nov 11 2021 |
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